Cas no 744960-16-5 (1,3-Benzenedicarboxylic acid, 4-(phenylamino)-)

• Product Name: 1,3-Benzenedicarboxylic acid, 4-(phenylamino)-
• CAS No: 744960-16-5
• MF: C₁₄H₁₁NO₄
• MW: 257.241443872452
• CID: 1768324
• PubChem ID: 29933094
• Update Time: 2025-04-21

1,3-Benzenedicarboxylic acid, 4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 4-(phenylamino)-
• AKOS015964579
• 744960-16-5
• DB-205269
• 4-(Phenylamino)-1,3-benzenedicarboxylic acid

• Inchi： 1S/C14H11NO4/c16-13(17)9-6-7-12(11(8-9)14(18)19)15-10-4-2-1-3-5-10/h1-8,15H,(H,16,17)(H,18,19)
• InChI Key： VEKVMOLZQGWQJI-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=CC=1NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 257.06880783g/mol
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.6Ų